Cas no 73157-07-0 (1,2,3-Propanetriol,1,2,3-tris(4-nitrobenzoate))

• Product name: 1,2,3-Propanetriol,1,2,3-tris(4-nitrobenzoate)
• CAS No: 73157-07-0
• MF: C₂₄H₁₇N₃O₁₂
• MW: 539.404686689377
• CID: 578518
• PubChem ID: 234066

1,2,3-Propanetriol,1,2,3-tris(4-nitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,1,2,3-tris(4-nitrobenzoate)
• 2,3-bis[(4-nitrobenzoyl)oxy]propyl 4-nitrobenzoate
• 1,2,3-tris-(4-nitro-benzoyloxy)-propane
• 1,2,3-Tris-p-nitrobenzoyl-glycerin
• 1.2.3-Tris-< 4-nitro-benzoyloxy> -propan
• AC1L5RF7
• AC1Q5B3J
• AG-K-33292
• AR-1L2132
• CTK5D7412
• Glycerin-tri-< 4-nitro-benzoat>
• Glycerin-tris-(4-nitro-benzoat)
• Glycerin-tris-< 4-nitro-benzoat>
• NSC33337
• propane-1,2,3-triyl tris(4-nitrobenzoate)
• 2-[(4-nitrobenzoyl)oxy]-1-{[(4-nitrobenzoyl)oxy]methyl}ethyl 4-nitrobenzoate
• NSC-33337
• 73157-07-0
• DTXSID40283774

• Inchi： InChI=1S/C24H17N3O12/c28-22(15-1-7-18(8-2-15)25(31)32)37-13-21(39-24(30)17-5-11-20(12-6-17)27(35)36)14-38-23(29)16-3-9-19(10-4-16)26(33)34/h1-12,21H,13-14H2
• InChI Key： JTDQKMBDXMZMNX-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)OCC(COC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 539.081
• Monoisotopic Mass: 539.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216Ų
• XLogP3: 4.4

Experimental Properties

• Density: 1.494
• Boiling Point: 742°Cat760mmHg
• Flash Point: 291.4°C
• Refractive Index: 1.637